Cas no 58350-46-2 (ethyl 2-(dimethylamino)-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-(dimethylamino)-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 58350-46-2
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 4655467
• Update Time: 2025-07-02

ethyl 2-(dimethylamino)-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(dimethylamino)-4-methyl-1,3-thiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2-(dimethylamino)-4-methyl-, ethyl ester

• Inchi： 1S/C9H14N2O2S/c1-5-13-8(12)7-6(2)10-9(14-7)11(3)4/h5H2,1-4H3
• InChI Key： HONOJUIGMZEARK-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C)N=C1N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 2-(dimethylamino)-4-methyl-1,3-thiazole-5-carboxylate

Recent Advances in the Study of Ethyl 2-(Dimethylamino)-4-methyl-1,3-thiazole-5-carboxylate (CAS: 58350-46-2)

Ethyl 2-(dimethylamino)-4-methyl-1,3-thiazole-5-carboxylate (CAS: 58350-46-2) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and its unique biological activities. This thiazole derivative has been the subject of several recent studies exploring its synthetic applications, pharmacological properties, and mechanism of action.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of novel kinase inhibitors. Researchers successfully utilized ethyl 2-(dimethylamino)-4-methyl-1,3-thiazole-5-carboxylate as a core scaffold to develop potent and selective inhibitors of cyclin-dependent kinases (CDKs), which showed promising anti-proliferative effects in cancer cell lines with IC50 values in the nanomolar range.

In the area of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives synthesized from 58350-46-2 exhibited significant activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the importance of the dimethylamino and ester functional groups in mediating these antibacterial effects through a novel mechanism involving interference with bacterial cell wall synthesis.

Structural-activity relationship (SAR) studies have revealed that the compound's thiazole core provides an excellent platform for molecular modifications. Recent computational chemistry analyses (Journal of Chemical Information and Modeling, 2023) have demonstrated that ethyl 2-(dimethylamino)-4-methyl-1,3-thiazole-5-carboxylate possesses favorable physicochemical properties for drug development, including good solubility and membrane permeability, while maintaining metabolic stability.

Ongoing research presented at the 2024 American Chemical Society National Meeting has explored the compound's potential in neurodegenerative disease treatment. Preliminary results suggest that certain analogs derived from 58350-46-2 can modulate neuroinflammatory pathways and show neuroprotective effects in cellular models of Parkinson's disease, possibly through inhibition of microglial activation.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 covering novel synthetic routes and pharmaceutical formulations containing ethyl 2-(dimethylamino)-4-methyl-1,3-thiazole-5-carboxylate derivatives. These developments indicate the growing commercial potential of this chemical entity in drug development pipelines.

Future research directions are likely to focus on expanding the therapeutic applications of 58350-46-2 derivatives, optimizing their pharmacokinetic profiles, and investigating potential combination therapies. The compound's versatility and demonstrated biological activities position it as an important focus area for medicinal chemistry research in the coming years.